Cas no 5429-31-2 (1H-Purine-2,6-dione,8-(1-ethylpropyl)-3,9-dihydro-1,3-dimethyl-)

• Product Name: 1H-Purine-2,6-dione,8-(1-ethylpropyl)-3,9-dihydro-1,3-dimethyl-
• CAS No: 5429-31-2
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 382306
• PubChem ID: 225056
• Update Time: 2025-04-19

1H-Purine-2,6-dione,8-(1-ethylpropyl)-3,9-dihydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,8-(1-ethylpropyl)-3,9-dihydro-1,3-dimethyl-
• 1,3-dimethyl-8-pentan-3-yl-7H-purine-2,6-dione
• 1,3-dimethyl-8-(pentan-3-yl)-3,7-dihydro-1h-purine-2,6-dione
• 8-(1-Aethyl-propyl)-1,3-dimethyl-3,7-dihydro-purin-2,6-dion
• 8-(1-ethyl-propyl)-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
• AC1L5DRA
• AC1Q6LAH
• AR-1B7040
• CTK5A0372
• KST-1B6461
• NSC14121
• 5429-31-2
• DTXSID50279784
• NSC-14121

• Inchi： 1S/C12H18N4O2/c1-5-7(6-2)9-13-8-10(14-9)15(3)12(18)16(4)11(8)17/h7H,5-6H2,1-4H3,(H,13,14)
• InChI Key： VVSQVOPTVRQOHP-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1C)=O)N=C(C(CC)CC)N2

Computed Properties

• Exact Mass: 250.14314
• Monoisotopic Mass: 250.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• Density: 1.215
• Boiling Point: 460.8°Cat760mmHg
• Flash Point: 232.5°C
• Refractive Index: 1.559
• PSA: 69.3
• LogP: 0.86390